Cas no 1804829-48-8 (2-(Difluoromethyl)-5-iodo-3-methyl-6-(trifluoromethoxy)pyridine)

• Product Name: 2-(Difluoromethyl)-5-iodo-3-methyl-6-(trifluoromethoxy)pyridine
• CAS No: 1804829-48-8
• MF: C₈H₅F₅INO
• MW: 353.027891874313
• CID: 4835988
• Update Time: 2025-10-30

2-(Difluoromethyl)-5-iodo-3-methyl-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-iodo-3-methyl-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5F5INO/c1-3-2-4(14)7(16-8(11,12)13)15-5(3)6(9)10/h2,6H,1H3
• InChI Key： IRMPCWJALKJYPC-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(F)F)C(C)=C1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 4
• Topological Polar Surface Area: 22.1

Additional information on 2-(Difluoromethyl)-5-iodo-3-methyl-6-(trifluoromethoxy)pyridine

2-(Difluoromethyl)-5-iodo-3-methyl-6-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound 2-(Difluoromethyl)-5-iodo-3-methyl-6-(trifluoromethoxy)pyridine (CAS No. 1804829-48-8) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This pyridine derivative is characterized by its unique substitution pattern, which includes a difluoromethyl group at position 2, an iodo group at position 5, a methyl group at position 3, and a trifluoromethoxy group at position 6. These substituents contribute to its distinctive electronic and steric properties, making it a valuable molecule for various applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving advanced coupling reactions and selective fluorination techniques. The synthesis of 2-(Difluoromethyl)-5-iodo-3-methyl-6-(trifluoromethoxy)pyridine often begins with the preparation of intermediate pyridine derivatives, followed by precise substitution reactions to introduce the desired functional groups. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound, ensuring its suitability for downstream applications.

The electronic properties of 2-(Difluoromethyl)-5-iodo-3-methyl-6-(trifluoromethoxy)pyridine make it an attractive candidate for use in pharmaceutical research. The presence of electron-withdrawing groups such as the trifluoromethoxy group and the difluoromethyl group significantly influences the molecule's reactivity and stability. These characteristics are particularly advantageous in drug design, where molecules with high bioavailability and selectivity are highly sought after. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutic agents targeting specific biological pathways.

In addition to its pharmaceutical applications, this compound has also found utility in materials science. The unique combination of substituents on the pyridine ring imparts desirable optical and electronic properties, making it a promising candidate for use in advanced materials such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have investigated its ability to act as an electron transport layer or as a dopant in organic semiconductors, demonstrating its potential to enhance device performance.

The stereochemistry and regioselectivity of 2-(Difluoromethyl)-5-iodo-3-methyl-6-(trifluoromethoxy)pyridine have been extensively studied to understand its interaction with biological systems. Computational modeling techniques have been employed to predict its binding affinity to various protein targets, providing valuable insights into its potential therapeutic applications. These studies underscore the importance of understanding the molecular interactions that govern the behavior of such complex compounds.

From an environmental perspective, the degradation pathways and ecotoxicological effects of this compound have also been explored. Researchers have examined its persistence in different environmental media and its potential impact on aquatic organisms. These studies are crucial for ensuring the safe handling and disposal of such compounds, particularly in industrial settings.

In conclusion, 2-(Difluoromethyl)-5-iodo-3-methyl-6-(trifluoromethoxy)pyridine (CAS No. 1804829-48-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features, combined with recent advancements in synthetic and analytical techniques, continue to expand its potential uses in both academic research and industrial applications. As ongoing studies uncover new insights into its properties and applications, this compound remains at the forefront of innovation in modern chemistry.